Cetirizine dihydrochloride

Description

Cetirizine hydrochloride is an antihistamine medication widely available over-the-counter and via prescription to alleviate allergy symptoms . It is used to treat symptoms such as a runny nose, itchy nose or throat, sneezing, and itchy, watery eyes . Cetirizine works by blocking histamine, a natural substance produced by the body during an allergic reaction . By preventing histamine from binding to H1 receptors, cetirizine effectively relieves these allergy symptoms . It is available in multiple forms, including liquids, liquid gels, tablets, dissolve tabs, and chewables . While cetirizine is considered a non-drowsy antihistamine for most people, some may still experience sleepiness as a side effect .

This medication is commonly used to treat hay fever, conjunctivitis, eczema, hives, reactions to insect bites and stings, and some food allergies . It can also alleviate symptoms related to allergies to pollen, dust, dust mites, animal dander, cockroaches, and molds . Although cetirizine effectively manages these symptoms, it cannot prevent or treat serious allergic reactions like anaphylaxis . Individuals prescribed epinephrine for allergic reactions should continue to carry their injector and not replace it with cetirizine . It is important to adhere to dosage instructions and seek medical advice if symptoms worsen or do not improve within a few days .

Cetirizine is a selective Histamine-1 antagonist drug . Brand names for cetirizine include Zyrtec, Aller-tec, and Reactine . Loratadine is another non-drowsy antihistamine similar to cetirizine . Like cetirizine, loratadine is less likely to cause drowsiness compared to first-generation antihistamines; however, pregnant or breastfeeding women should seek medical advice before taking either medication .

• CAS No.: 83881-52-1
• Product Name: Cetirizine dihydrochloride
• Molecular Formula: C21H26Cl2N2O3
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C21H25ClN2O3.ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;/h1-9,21H,10-16H2,(H,25,26);1H
• Standard InChIKey: CUSPGNDCPOVPBA-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Canonical SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)acetic Acid; Alerlisin; Cetalerg; Ceterifug; Ceti TAD; Ceti-Puren; Cetiderm; Cetidura; Cetil von ct; CetiLich; Cetirigamma; Cetirizin AL; Cetirizin AZU; Cetirizin Basics; Cetirizine; Cetirizine Dihydrochloride; Cetirlan; Dihydrochloride, Cetirizine; P 071; P-071; P071; Reactine; Virlix; Voltric; Zetir; Zirtek; Zyrtec
• PubChem Compound: 9551858
• Last Modified: Aug 15 2023